Cas no 116084-90-3 (Scropolioside B)

Scropolioside B structure
Scropolioside B structure
Product Name:Scropolioside B
CAS No:116084-90-3
MF:C41H46O17
MW:810.7937541008
CID:214136
PubChem ID:45360375
Update Time:2024-03-01

Scropolioside B Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-6-[[2-O-acetyl-6-deoxy-3,4-bis-O-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl
    • b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-6-[[2-O-acetyl-6-deoxy-3,4-bis-O-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-a-L-mannopyr
    • b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-6-[[2-O-acetyl-6-deoxy-3,4-bis-O-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclope
    • b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-6-[[2-O-acetyl-6-deoxy-3,4-bis-O-[(2E)-1-oxo-3-phenyl-2-propenyl]-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl(9CI)
    • b-D-Glucopyranoside,6-[[2-O-acetyl-6-deoxy-3,4-bis-O-(1-oxo-3-phenyl-2-propenyl)-a-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl,[1aS-[1aa,1bb,2b,5ab,6b[3(
    • β-D-Glucopyranoside, (1aS,1bS,2S,5aR,6S,6aS)-6-[[2-O-acetyl-6-deoxy-3,4-bis-O-[(2E)-1-oxo-3-phenyl-2-propen-1-yl]-α-L-mannopyranosyl]oxy]-1a,1b,2,5a,6,6a-hexahydro-1a-(hydroxymethyl)oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl
    • AKOS040736252
    • NCGC00384953-01_C41H46O17_(1aS,1bS,2S,5aR,6S,6aS)-6-({2-O-Acetyl-6-deoxy-3,4-bis-O-[(2E)-3-phenyl-2-propenoyl]-alpha-L-mannopyranosyl}oxy)-1a-(hydroxymethyl)-1a,1b,2,5a,6,6a-hexahydrooxireno[4,5]cyclopenta[1,2-c]pyran-2-yl beta-D-glucopyranoside
    • Scropolioside B
    • [(2S,3S,4R,5R,6S)-5-acetyloxy-6-[[(1S,2S,4S,5S,6R,10S)-2-(hydroxymethyl)-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-5-yl]oxy]-2-methyl-4-[(E)-3-phenylprop-2-enoyl]oxyoxan-3-yl] (E)-3-phenylprop-2-enoate
    • 116084-90-3
    • NCGC00384953-01
    • Inchi: 1S/C41H46O17/c1-21-33(54-27(45)15-13-23-9-5-3-6-10-23)35(55-28(46)16-14-24-11-7-4-8-12-24)36(52-22(2)44)40(51-21)56-34-25-17-18-50-38(29(25)41(20-43)37(34)58-41)57-39-32(49)31(48)30(47)26(19-42)53-39/h3-18,21,25-26,29-40,42-43,47-49H,19-20H2,1-2H3/b15-13+,16-14+/t21-,25+,26+,29+,30+,31-,32+,33-,34-,35+,36+,37-,38-,39-,40-,41+/m0/s1
    • InChI Key: PCHWYSGBVKSPAM-VNWDAGECSA-N
    • SMILES: CC(O[C@@H]1[C@H](OC(/C=C/C2C=CC=CC=2)=O)[C@@H](OC(/C=C/C2C=CC=CC=2)=O)[C@H](C)O[C@H]1O[C@H]1[C@H]2[C@H]([C@@H](OC=C2)O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)[C@@]2([C@H]1O2)CO)=O

Computed Properties

  • Exact Mass: 810.27349999g/mol
  • Monoisotopic Mass: 810.27349999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 16
  • Complexity: 1520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 16
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.184
  • Topological Polar Surface Area: 239Ų
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